Cas no 1807082-47-8 (2,3-Dichloro-4,5,6-trifluoromandelic acid)

• Product Name: 2,3-Dichloro-4,5,6-trifluoromandelic acid
• CAS No: 1807082-47-8
• MF: C₈H₃Cl₂F₃O₃
• MW: 275.008831262589
• CID: 4942351
• Update Time: 2025-06-13

2,3-Dichloro-4,5,6-trifluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4,5,6-trifluoromandelic acid

• Inchi： 1S/C8H3Cl2F3O3/c9-2-1(7(14)8(15)16)4(11)6(13)5(12)3(2)10/h7,14H,(H,15,16)
• InChI Key： WWBXQXUBTQJJOG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C(C(=O)O)O)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5

Additional information on 2,3-Dichloro-4,5,6-trifluoromandelic acid

Introduction to 2,3-Dichloro-4,5,6-trifluoromandelic Acid (CAS No. 1807082-47-8)

2,3-Dichloro-4,5,6-trifluoromandelic acid, identified by its Chemical Abstracts Service (CAS) number 1807082-47-8, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple halogen atoms and fluorine substituents, which confer unique electronic and steric properties. The structural framework of 2,3-Dichloro-4,5,6-trifluoromandelic acid consists of a benzene ring substituted with chlorine atoms at the 2 and 3 positions, and fluorine atoms at the 4, 5, and 6 positions, along with a mandelic acid moiety. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The synthesis of 2,3-Dichloro-4,5,6-trifluoromandelic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of chlorine and fluorine atoms into the aromatic ring introduces electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. This compound has been studied for its potential applications in the synthesis of active pharmaceutical ingredients (APIs) due to its ability to act as a key intermediate in various chemical transformations.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. 2,3-Dichloro-4,5,6-trifluoromandelic acid is no exception and has been investigated for its role in developing novel therapeutic agents. The presence of multiple halogen atoms increases the lipophilicity of the molecule, making it more suitable for oral administration and crossing biological membranes efficiently. This property is particularly valuable in drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy.

One of the most compelling aspects of 2,3-Dichloro-4,5,6-trifluoromandelic acid is its potential in the development of anticancer agents. Fluorinated aromatic compounds have shown promise in inhibiting enzymes involved in tumor growth and proliferation. Studies have demonstrated that the electron-withdrawing nature of fluorine atoms can enhance the binding affinity of small molecules to their biological targets. For instance, 2,3-Dichloro-4,5,6-trifluoromandelic acid has been explored as a precursor in synthesizing kinase inhibitors that target specific pathways involved in cancer progression. The chlorine substituents further enhance the reactivity of the molecule, allowing for facile functionalization and derivatization into more complex structures.

Another area where 2,3-Dichloro-4,5,6-trifluoromandelic acid has shown promise is in antimicrobial applications. The unique structural features of this compound contribute to its ability to disrupt bacterial cell membranes and inhibit microbial growth. Researchers have investigated its efficacy against resistant strains of bacteria by incorporating it into novel antibiotics or as a component in combination therapies. The fluorine atoms play a critical role in modulating the interaction between the compound and bacterial enzymes or receptors responsible for vital metabolic processes.

The pharmacological activity of 2,3-Dichloro-4,5,6-trifluoromandelic acid has also been explored in neurological disorders. The ability of fluorinated compounds to cross the blood-brain barrier makes them attractive candidates for treating central nervous system (CNS) diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have suggested that derivatives of this compound may exhibit neuroprotective properties by inhibiting oxidative stress and inflammation pathways associated with neurodegeneration. Further research is ongoing to optimize its pharmacological profile for therapeutic use.

In addition to its pharmaceutical applications, 2,3-Dichloro-4,5,6-trifluoromandelic acid has potential uses in material science and agrochemicals. The presence of halogen atoms enhances its reactivity with other organic molecules، making it valuable as a building block for synthesizing polymers with specific properties or as an intermediate in pesticide formulations targeting agricultural pests.

The synthesis và purification của 2,3-Dichloro-4,5,6-trifluoromandelic acid require careful attention to detail to ensure high-quality output suitable for further applications. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy và high-performance liquid chromatography (HPLC) are employed to confirm structural integrity và assess purity levels. These methods provide detailed insights into the molecular structure và help identify any impurities that may affect downstream applications.

The future của 2,3-Dichloro-4,5,6-trifluoromandelic acid looks promising as ongoing research continues to uncover new therapeutic possibilities và industrial uses. Innovations in synthetic methodologies will further enhance its accessibility và scalability، allowing for broader exploration across multiple disciplines. Collaborative efforts between academia và industry will be crucial in translating laboratory findings into viable commercial products that address unmet medical needs.